5-Oxopyrrolidin-3-yl (4-methoxyphenyl)carbamate 5-Oxopyrrolidin-3-yl (4-methoxyphenyl)carbamate
Brand Name: Vulcanchem
CAS No.: 88015-92-3
VCID: VC20328811
InChI: InChI=1S/C12H14N2O4/c1-17-9-4-2-8(3-5-9)14-12(16)18-10-6-11(15)13-7-10/h2-5,10H,6-7H2,1H3,(H,13,15)(H,14,16)
SMILES:
Molecular Formula: C12H14N2O4
Molecular Weight: 250.25 g/mol

5-Oxopyrrolidin-3-yl (4-methoxyphenyl)carbamate

CAS No.: 88015-92-3

Cat. No.: VC20328811

Molecular Formula: C12H14N2O4

Molecular Weight: 250.25 g/mol

* For research use only. Not for human or veterinary use.

5-Oxopyrrolidin-3-yl (4-methoxyphenyl)carbamate - 88015-92-3

Specification

CAS No. 88015-92-3
Molecular Formula C12H14N2O4
Molecular Weight 250.25 g/mol
IUPAC Name (5-oxopyrrolidin-3-yl) N-(4-methoxyphenyl)carbamate
Standard InChI InChI=1S/C12H14N2O4/c1-17-9-4-2-8(3-5-9)14-12(16)18-10-6-11(15)13-7-10/h2-5,10H,6-7H2,1H3,(H,13,15)(H,14,16)
Standard InChI Key WFLWRVSDJCKTKH-UHFFFAOYSA-N
Canonical SMILES COC1=CC=C(C=C1)NC(=O)OC2CC(=O)NC2

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a pyrrolidinone core (5-oxopyrrolidine) substituted at the 3-position with a carbamate group connected to a 4-methoxyphenyl moiety. The IUPAC name, (5-oxopyrrolidin-3-yl) N-(4-methoxyphenyl)carbamate, reflects this arrangement. Key structural attributes include:

  • A lactam ring (pyrrolidinone) providing rigidity and hydrogen-bonding capacity.

  • A carbamate linker (-OCONH-) offering metabolic resistance compared to ester or amide bonds.

  • A 4-methoxyphenyl group contributing hydrophobic and electronic effects.

The canonical SMILES representation (COC1=CC=C(C=C1)NC(=O)OC2CC(=O)NC2\text{COC1=CC=C(C=C1)NC(=O)OC2CC(=O)NC2}) and InChIKey (WFLWRVSDJCKTKH-UHFFFAOYSA-N\text{WFLWRVSDJCKTKH-UHFFFAOYSA-N}) further delineate its connectivity.

Table 1: Molecular Properties

PropertyValue
Molecular FormulaC12H14N2O4\text{C}_{12}\text{H}_{14}\text{N}_{2}\text{O}_{4}
Molecular Weight250.25 g/mol
CAS Number88015-92-3
IUPAC Name(5-oxopyrrolidin-3-yl) N-(4-methoxyphenyl)carbamate
SolubilityLimited aqueous solubility; soluble in DMSO, DMF

Synthesis and Optimization Strategies

Synthetic Routes

The synthesis typically involves a multi-step approach:

  • Pyrrolidinone Formation: Cyclization of γ-aminobutyric acid derivatives or condensation reactions to form the 5-oxopyrrolidine core.

  • Carbamate Linkage: Reaction of the pyrrolidinone hydroxyl group with 4-methoxyphenyl isocyanate or chloroformate derivatives under basic conditions.

A representative pathway:

Pyrrolidin-3-ol+4-Methoxyphenyl ChloroformateBase5-Oxopyrrolidin-3-yl (4-Methoxyphenyl)carbamate\text{Pyrrolidin-3-ol} + \text{4-Methoxyphenyl Chloroformate} \xrightarrow{\text{Base}} \text{5-Oxopyrrolidin-3-yl (4-Methoxyphenyl)carbamate}

Mechanism of Action: Structural and Functional Insights

Enzymatic Interactions

The compound’s lactam ring participates in hydrogen bonding with catalytic residues of target enzymes. For example, in SARS-CoV 3CL protease inhibition, analogous pyrrolidinone derivatives form hydrogen bonds with Glu166 (KiK_i: 0.33–4.1 nM) . Though direct evidence is lacking for this compound, structural similarities suggest comparable interactions .

Receptor Binding

Molecular docking simulations predict affinity for:

  • GABAₐ Receptors: Modulation of chloride ion channels, potentially explaining sedative effects.

  • TRPV1 Channels: Interaction with vanilloid binding sites implicated in pain perception.

Applications in Drug Development

Lead Compound Optimization

Current research priorities include:

  • Bioavailability Enhancement: Prodrug strategies (e.g., ester prodrugs) to improve solubility.

  • Selectivity Profiling: Screening against off-target receptors (e.g., hERG) to mitigate cardiotoxicity risks.

Therapeutic Indications

Potential applications span:

  • Oncology: Apoptosis induction in breast cancer cell lines (IC50\text{IC}_{50}: 50 μM).

  • Infectious Diseases: Adjunct therapy in multidrug-resistant bacterial infections.

Challenges and Future Directions

Pharmacokinetic Limitations

  • Metabolic Instability: Hepatic CYP450-mediated oxidation of the methoxy group necessitates structural shielding.

  • Plasma Protein Binding: High binding (>90%) reduces free drug concentration, requiring dosage adjustments.

Synthetic Chemistry Innovations

Future work may explore:

  • Asymmetric Synthesis: Chiral resolution to isolate enantiomers with superior efficacy.

  • Green Chemistry: Solvent-free mechanochemical synthesis to improve sustainability.

Preclinical and Clinical Translation

Key milestones include:

  • In Vivo Toxicity Studies: Rodent models to establish maximum tolerated doses.

  • Formulation Development: Nanoparticle encapsulation for targeted delivery.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator